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Compound of Interest

Compound Name: 1-Ethoxypentane

Cat. No.: B092830

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 1-
Ethoxypentane (CAS: 17952-11-3), a flammable ether commonly used in research and
development settings. Adherence to these procedures is critical to ensure the safety of
laboratory personnel and compliance with environmental regulations.

1-Ethoxypentane, like other ethers, is a peroxide-forming chemical.[1] This property
necessitates careful handling and timely disposal to mitigate the risk of explosion, especially
when containers are stored for extended periods or exposed to air and light. This guide will
provide step-by-step instructions for the safe management and disposal of this substance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to assess the condition of the 1-
Ethoxypentane container. Ethers that have been stored for a prolonged period, are past their
expiration date, or show any signs of peroxide formation (e.g., crystal formation, discoloration)
require specialized handling. In such cases, do not attempt to open or move the container.
Immediately contact your institution's Environmental Health and Safety (EHS) department for
assistance.

For routine disposal of unexpired and visually stable 1-Ethoxypentane, the following personal
protective equipment (PPE) is mandatory:

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b092830?utm_src=pdf-interest
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.lookchem.com/casno17952-11-3.html
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.benchchem.com/product/b092830?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Flame-resistant lab coat

Chemical splash goggles

Chemical-resistant gloves (e.g., nitrile)

Closed-toe shoes

All handling and preparation for disposal should be conducted within a certified chemical fume
hood to minimize inhalation exposure and in an area free of ignition sources.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-Ethoxypentane, critical for its safe
handling and disposal.

Property Value Source
CAS Number 17952-11-3 [1][21[3]
Molecular Formula C7H160 [1]
Flash Point Not Available

Boiling Point 119-121 °C

Flammability Flammable Liquid [1]

Potential for peroxide
Peroxide Formation Risk formation upon exposure to air  [1]

and light

Detailed Disposal Protocol

The proper disposal of 1-Ethoxypentane is a multi-step process that ensures the safety of
personnel and compliance with hazardous waste regulations.

Materials Required:

o Appropriate Personal Protective Equipment (PPE)
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Chemical-resistant, sealable waste container (provided by your EHS department)

Hazardous waste labels (provided by your EHS department)

Chemical fume hood

Logbook for waste generation
Procedure:
» Container Inspection:

o Carefully inspect the 1-Ethoxypentane container for any signs of peroxide formation
(crystals, discoloration, or a solid mass).

o Check the date the container was received and opened. As a general guideline for ethers,
containers should be disposed of within six months of opening.

o If any signs of peroxide formation are present or if the container is past its recommended
disposal date, DO NOT proceed. Contact your EHS department immediately.

o Preparation for Disposal:
o Work within a certified chemical fume hood.

o Ensure there are no sources of ignition (e.g., open flames, hot plates, static electricity) in
the vicinity.

o Have a spill kit readily available.
» Waste Collection:

o Obtain a designated hazardous waste container from your EHS department. This
container should be compatible with flammable organic solvents.

o Carefully pour the 1-Ethoxypentane from its original container into the hazardous waste
container. Avoid splashing.
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o Do not fill the waste container to more than 80% of its capacity to allow for vapor
expansion.

Container Rinsing (Empty Original Container):

o The empty 1-Ethoxypentane container is also considered hazardous waste.

o Do not rinse the empty container unless specifically instructed to do so by your EHS
department. If rinsing is required, the rinsate must be collected as hazardous waste.

Labeling:

o Securely close the hazardous waste container.

o Attach a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "1-Ethoxypentane”

The concentration and quantity of the waste

The date the waste was first added to the container

The name and contact information of the generating researcher or lab.

o Note: A specific EPA hazardous waste code for 1-Ethoxypentane is not readily available
in the searched documents. Your institution's EHS department will be responsible for
assigning the appropriate waste code (likely DOO1 for ignitability).

Storage and Pickup:

[e]

Store the sealed and labeled hazardous waste container in a designated satellite
accumulation area within your laboratory.

[e]

This area should be away from heat, sparks, and open flames.

o

Follow your institution's procedures to request a hazardous waste pickup from the EHS
department.
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1-Ethoxypentane Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 1-Ethoxypentane.
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Caption: Workflow for the safe disposal of 1-Ethoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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